Cas no 1361799-00-9 (2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine)

2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine is a halogenated biphenyl derivative characterized by its unique substitution pattern, offering distinct reactivity and stability for specialized synthetic applications. The presence of both chloro and fluoro substituents enhances its electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its rigid biphenyl core, combined with strategically placed halogens, allows for precise functionalization in cross-coupling reactions or as a building block for advanced materials. The compound's stability under various conditions ensures reliable performance in multi-step syntheses. Its structural features also make it suitable for studying structure-activity relationships in medicinal chemistry.
2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine structure
1361799-00-9 structure
Product Name:2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine
CAS No:1361799-00-9
MF:C12H7Cl2F2N
MW:274.093487977982
CID:4994172
Update Time:2025-06-26

2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine Chemical and Physical Properties

Names and Identifiers

    • 2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine
    • Inchi: 1S/C12H7Cl2F2N/c13-7-2-1-3-8(14)12(7)6-4-11(17)10(16)5-9(6)15/h1-5H,17H2
    • InChI Key: BHDBURWSQIBNFU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1C1C(=CC(=C(C=1)N)F)F)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 257
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26

2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011007405-250mg
2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine
1361799-00-9 97%
250mg
475.20 USD 2021-07-05
Alichem
A011007405-500mg
2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine
1361799-00-9 97%
500mg
790.55 USD 2021-07-05
Alichem
A011007405-1g
2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine
1361799-00-9 97%
1g
1,490.00 USD 2021-07-05

Additional information on 2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine

Research Brief on 2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine (CAS: 1361799-00-9): Recent Advances and Applications

2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine (CAS: 1361799-00-9) is a fluorinated biphenyl derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of 2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have successfully incorporated this compound into the scaffold of several kinase inhibitors, demonstrating its ability to enhance binding affinity and selectivity. For instance, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on 2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine, which exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression.

In addition to its role in kinase inhibition, 2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine has also been investigated for its antimicrobial properties. The presence of multiple halogen atoms in its structure contributes to its ability to disrupt microbial cell membranes and inhibit essential enzymatic processes. A recent study in the European Journal of Medicinal Chemistry highlighted the compound's efficacy against drug-resistant bacterial strains, suggesting its potential as a lead compound for the development of new antibiotics. The study further elucidated the structure-activity relationship (SAR) of this compound, providing valuable insights for future optimization efforts.

The synthetic pathways for 2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine have also been a subject of recent research. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable synthesis of this compound. A recent publication in Organic Letters detailed a novel one-pot synthesis approach that significantly reduced the number of steps and improved overall yield. These developments are expected to facilitate the broader application of this compound in both academic and industrial settings.

Despite these promising findings, challenges remain in the development of 2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine-based therapeutics. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further structural modifications and preclinical studies. However, the compound's versatility and demonstrated biological activities make it a compelling candidate for continued investigation. Future research directions may include exploring its applications in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders, as well as optimizing its pharmacokinetic properties for clinical translation.

In conclusion, 2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine (CAS: 1361799-00-9) represents a valuable building block in medicinal chemistry, with demonstrated potential in kinase inhibition and antimicrobial therapy. Recent studies have expanded our understanding of its chemical and biological properties, paving the way for its use in the development of novel therapeutics. Continued research efforts will be essential to fully realize its therapeutic potential and address existing challenges.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd